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Compound of Interest

Compound Name: 2,3,6-Trimethylpyridine

Cat. No.: B074987 Get Quote

A Note on CAS Number 1462-84-6

Initial searches for CAS number 1462-84-6 identify the compound 2,3,6-Trimethylpyridine.

However, a broader analysis of chemical databases and scientific literature in the context of

drug development frequently associates related search queries with piperazine derivatives,

which are of significant interest to researchers and scientists in the pharmaceutical field. This

guide will therefore address both compounds to provide a comprehensive resource. The first

section will detail the properties and known uses of 2,3,6-Trimethylpyridine. The second,

more extensive section, will focus on a prominent piperazine derivative, 1-(4-Methoxyphenyl)-4-

(4-nitrophenyl)piperazine (CAS 74852-61-2), which is a key intermediate in the synthesis of

important pharmaceutical agents and aligns with the advanced technical nature of this guide.

Part 1: 2,3,6-Trimethylpyridine (CAS: 1462-84-6)
Introduction
2,3,6-Trimethylpyridine, also known as 2,3,6-collidine, is a substituted pyridine derivative.[1]

[2] It is a colorless liquid and is found in low-temperature coal tar and coal soot.[3][4][5] While

not as extensively documented in drug development literature as other compounds, its

properties are of interest in various chemical synthesis applications.

Physicochemical Properties
A summary of the key physicochemical properties of 2,3,6-Trimethylpyridine is presented in

the table below.
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Property Value Source

CAS Number 1462-84-6 [1][2][3][4][5][6][7][8]

Molecular Formula C8H11N [1][2][7][8]

Molecular Weight 121.18 g/mol [1][7][8]

Appearance Colorless liquid [3][4][5]

Density 0.913 g/cm³ [3][4][5]

Boiling Point 180.91°C (estimate) [7]

Melting Point -56.98°C (estimate) [7]

Solubility Slightly soluble in water [3][4][5]

Reactivity and Safety
2,3,6-Trimethylpyridine is a basic compound and neutralizes acids in weakly exothermic

reactions to form salts and water.[4][5] It may be incompatible with isocyanates, halogenated

organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[4][5] In

combination with strong reducing agents such as hydrides, it may generate flammable

hydrogen gas.[4]

Flash point data for this compound are not readily available, but it is considered to be probably

combustible.[4][5] For handling, it is recommended to use absorbent paper for small spills and

to seal contaminated materials in a vapor-tight plastic bag for disposal.[5]

Part 2: 1-(4-Methoxyphenyl)-4-(4-
nitrophenyl)piperazine (CAS: 74852-61-2)
Executive Summary
1-(4-Methoxyphenyl)-4-(4-nitrophenyl)piperazine is a pivotal intermediate in the synthesis of a

class of triazole antifungal agents, including Itraconazole and Posaconazole.[9] These

antifungal drugs are critical in treating deep fungal infections, particularly in

immunocompromised patients.[10] The synthesis of this intermediate is a key focus for
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pharmaceutical development due to the therapeutic importance of the final active

pharmaceutical ingredients (APIs).

Physicochemical Properties
The following table summarizes the key physicochemical properties of 1-(4-Methoxyphenyl)-4-

(4-nitrophenyl)piperazine.

Property Value Source

CAS Number 74852-61-2 [9][11][12][13][14]

Molecular Formula C17H19N3O3 [9][11][13][15]

Molecular Weight 313.35 g/mol [9][11][16]

Appearance
Yellowish crystalline powder,

White solid powder
[9][15]

Melting Point 160-165°C, 189-190°C [9][15]

Solubility

Slightly soluble in water;

soluble in organic solvents like

ethanol and DMSO.[15]

[15]

Purity ≥97%, 98% minimum [13][15]

Storage

Store in a cool, dry place away

from direct sunlight and

moisture. Sealed in dry, room

temperature.

[13][15]

Synthesis and Mechanism of Formation
The synthesis of 1-(4-Methoxyphenyl)-4-(4-nitrophenyl)piperazine is a multi-step process that is

crucial for the overall synthesis of the target antifungal drugs. One common synthetic route

involves a three-step process.[10]

The general synthetic pathway can be visualized as follows:
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Caption: Synthetic pathway for 1-(4-Methoxyphenyl)-4-(4-nitrophenyl)piperazine.

A representative experimental protocol for the synthesis is as follows:

Step 1: Synthesis of 1-(4-methoxyphenyl)piperazine

In a reaction flask under a dry nitrogen atmosphere, slowly add 360 ml of hydrobromic acid

(0.5 mol) to 0.26 mol of diethanolamine over one hour.[10]

Reflux the reaction mixture for 12 hours.[10]

Distill off the excess HBr, which can be recycled.[10]

To the same flask, add a mixture of p-anisidine (0.24 mol), sodium carbonate (0.16 mol), and

80 ml of 1-butanol.[10]

Heat the mixture at 120°C for 5 hours.[10]

Add another portion of sodium carbonate (0.13 mol) and continue to heat for 24 hours.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b074987?utm_src=pdf-body-img
https://files01.core.ac.uk/download/pdf/236293043.pdf
https://files01.core.ac.uk/download/pdf/236293043.pdf
https://files01.core.ac.uk/download/pdf/236293043.pdf
https://files01.core.ac.uk/download/pdf/236293043.pdf
https://files01.core.ac.uk/download/pdf/236293043.pdf
https://files01.core.ac.uk/download/pdf/236293043.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After cooling to room temperature, wash the suspension twice with 100 ml of water.[10]

Adjust the pH to 12 with sodium hydroxide and wash with saturated salt water.[10]

Adjust the pH of the combined organic layers to 5 with concentrated HCl.[10]

Distill off water and 1-butanol to obtain the HCl salt of 1-(4-methoxyphenyl)piperazine.[10]

Recrystallize the product from ethanol and dry under vacuum at 100°C.[10]

Step 2: Synthesis of 1-(4-methoxyphenyl)-4-(4-nitrophenyl)piperazine

The 1-(4-methoxyphenyl)piperazine intermediate is then reacted with p-chloronitrobenzene

via an N-arylation reaction to yield 1-(4-methoxyphenyl)-4-(4-nitrophenyl)piperazine.[10]

Step 3: Demethylation to the Final Intermediate

The synthesized 1-(4-methoxyphenyl)-4-(4-nitrophenyl)piperazine is then demethylated to

produce 1-(4-hydroxylphenyl)-4-(4-nitrophenyl)piperazine, another key antifungal

intermediate.[10]

This can be achieved by refluxing with an excess of aqueous HBr for a prolonged period.[10]

Biological Significance and Applications
The primary application of 1-(4-Methoxyphenyl)-4-(4-nitrophenyl)piperazine is as a precursor in

the synthesis of triazole antifungal drugs.[9] The piperazine moiety is a common scaffold in

many biologically active compounds. The broader class of piperazine derivatives has been

investigated for a range of pharmacological activities, including effects on the central nervous

system. For instance, some piperazine derivatives exhibit stimulant effects and interact with

monoamine neurotransmitter systems by inhibiting reuptake and inducing release, a

mechanism shared with amphetamines.[17] Additionally, certain piperazine derivatives act as

nonselective serotonin receptor agonists.[17]

The metabolism of related methoxyphenylpiperazine compounds can occur via demethylation

by cytochrome P450 enzymes, such as CYP2D6, to form the corresponding

hydroxyphenylpiperazine derivative.[17]
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Safety and Handling
Hazard Identification:

Skin Contact: May cause skin irritation.[18][19]

Eye Contact: May cause serious eye irritation.[18][19]

Inhalation: May cause respiratory irritation.[18][19]

Precautionary Measures:

Handle in a well-ventilated place.[16]

Wear suitable protective clothing, including gloves and eye/face protection.[16][18][19]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[16][18][19]

Avoid contact with skin and eyes.[16]

Store the container tightly closed in a dry, cool, and well-ventilated place.[16]

First Aid:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[16][19]

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing and consult a doctor.[16][19]

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[16][19]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control

Center immediately.[16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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